3-Hydroxybenzene-1,2-disulfonamide
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Description
3-Hydroxybenzene-1,2-disulfonamide is a benzenoid compound featuring two sulfonamide groups at positions 1 and 2 of the aromatic ring and a hydroxyl group at position 2.
Properties
Molecular Formula |
C6H8N2O5S2 |
|---|---|
Molecular Weight |
252.3 g/mol |
IUPAC Name |
3-hydroxybenzene-1,2-disulfonamide |
InChI |
InChI=1S/C6H8N2O5S2/c7-14(10,11)5-3-1-2-4(9)6(5)15(8,12)13/h1-3,9H,(H2,7,10,11)(H2,8,12,13) |
InChI Key |
RXHSJPDJOGPCOZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)S(=O)(=O)N)S(=O)(=O)N)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: One common method is the reaction of resorcinol with chlorosulfonic acid to form 3-hydroxybenzene-1,2-disulfonyl chloride, which is then treated with ammonia to yield the desired disulfonamide compound .
Industrial Production Methods: Industrial production of 3-Hydroxybenzene-1,2-disulfonamide may involve similar synthetic routes but on a larger scale. The process requires careful control of reaction conditions, such as temperature and pH, to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions: 3-Hydroxybenzene-1,2-disulfonamide can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.
Reduction: The sulfonamide groups can be reduced to amines under specific conditions.
Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, allowing for further functionalization.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen in the presence of a catalyst can be used.
Substitution: Reagents like bromine or nitric acid can be employed for electrophilic aromatic substitution reactions.
Major Products Formed:
Oxidation: Quinones and other oxidized derivatives.
Reduction: Amines and other reduced derivatives.
Substitution: Halogenated or nitrated benzene derivatives.
Scientific Research Applications
3-Hydroxybenzene-1,2-disulfonamide has several scientific research applications, including:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as an enzyme inhibitor or as a building block for biologically active compounds.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-Hydroxybenzene-1,2-disulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl and sulfonamide groups can form hydrogen bonds and other interactions with these targets, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access .
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Structural Differences
The primary distinction between 3-Hydroxybenzene-1,2-disulfonamide and its analogs lies in the substituents on the benzene ring and sulfonamide groups:
Physicochemical Properties
Solubility and Polarity:
- 3-Hydroxybenzene-1,2-disulfonamide : The hydroxyl group enhances hydrophilicity, suggesting higher water solubility compared to alkyl-substituted analogs.
- 2-N-Cyclohexyl-2-N-methyl derivative: Bulky cyclohexyl and methyl groups reduce polarity, favoring organic solvents (e.g., DMSO or ethanol) .
Acidity:
- The hydroxyl group (pKa ~10) and sulfonamide protons (pKa ~10–11) in 3-Hydroxybenzene-1,2-disulfonamide increase its acidity relative to N-substituted analogs, where sulfonamide protons are replaced by alkyl groups .
Collision Cross-Section (CCS):
For 2-N-Cyclohexyl-2-N-methylbenzene-1,2-disulfonamide:
| Adduct | Predicted CCS (Ų) |
|---|---|
| [M+H]⁺ | 170.3 |
| [M+Na]⁺ | 177.2 |
| [M-H]⁻ | 172.2 |
These values indicate a compact molecular geometry, likely altered in 3-Hydroxybenzene-1,2-disulfonamide due to reduced steric bulk .
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